7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)-

• CAS No.: 651748-06-0
• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: [(3S,5S)-5-methoxy-2-oxooct-7-en-3-yl] benzoate
• InChI: InChI=1S/C16H20O4/c1-4-8-14(19-3)11-15(12(2)17)20-16(18)13-9-6-5-7-10-13/h4-7,9-10,14-15H,1,8,11H2,2-3H3/t14-,15-/m0/s1
• InChI Key: RUGXAQTZLKHQET-GJZGRUSLSA-N
• Isomeric SMILES: CC(=O)[C@H](C[C@H](CC=C)OC)OC(=O)C1=CC=CC=C1
• Canonical SMILES: CC(=O)C(CC(CC=C)OC)OC(=O)C1=CC=CC=C1

Description

The compound 7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)- is a chiral ketone derivative featuring a substituted octenone backbone. Its structure includes a benzoyloxy group at position 3, a methoxy group at position 5, and stereochemical specificity at the (3S,5S) positions. This molecule’s reactivity and applications are influenced by its electron-withdrawing benzoyloxy group, the methoxy substituent’s electron-donating effects, and the spatial arrangement of its stereocenters.

Biological Activity

7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)- is a compound that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

• Chemical Formula : C$_{13}$H$_{14}$O$_{3}$
• CAS Number : 1956437-27-6
• Molecular Weight : 218.25 g/mol
• Structure : The compound features an enone functional group and is classified as an oxygenated hydrocarbon lipid molecule.

Biological Activity Overview

The biological activity of 7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)- is primarily linked to its interactions with various biological systems. Key areas of focus include:

• Antimicrobial Activity : Some studies suggest that compounds with similar structures exhibit antimicrobial properties, potentially inhibiting the growth of bacteria and fungi.
• Anti-inflammatory Properties : The compound may play a role in modulating inflammatory responses, which could be beneficial in treating conditions such as ulcerative colitis and other inflammatory diseases.
• Metabolic Effects : There are indications that this compound may influence metabolic pathways, particularly in relation to lipid metabolism.

The mechanisms through which 7-Octen-2-one exerts its biological effects are not fully elucidated. However, several hypotheses exist:

• Interaction with Cell Membranes : Due to its lipophilic nature, it may integrate into cell membranes, affecting membrane fluidity and function.
• Enzyme Modulation : Similar compounds have been shown to inhibit specific enzymes involved in metabolic processes.
• Receptor Binding : Potential interactions with receptors involved in inflammation and metabolic regulation warrant further investigation.

Case Studies and Research Findings

Study	Findings
Study on Antimicrobial Properties	Research indicates that derivatives of octenones demonstrate significant antimicrobial activity against various pathogens. This suggests potential applications in food preservation and medical settings .
Inflammation Modulation	A study highlighted the anti-inflammatory effects of compounds similar to 7-octen-2-one in animal models of ulcerative colitis, indicating a reduction in inflammatory markers .
Metabolic Impact Assessment	Investigations into the metabolic effects revealed that octenones could influence lipid profiles in animal models, suggesting a role in managing dyslipidemia .

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Substituents/Functional Groups	Stereochemistry	Key Applications/Reactivity	Reference
(S)-2-((R)-3,4-Bis(benzyloxy)-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl dodecanoate (5d)	Benzyloxy, dodecanoate ester	(S)-configuration	Lipophilic intermediates for drug delivery systems
(S)-1-((R)-3,4-Bis((4-methoxybenzyl)oxy)-5-oxo-2,5-dihydrofuran-2-yl)-2-(trityloxy)ethyl oleate (7b)	Methoxybenzyl, oleate ester	(S,R)-configuration	Stabilized intermediates for chiral synthesis
((2R,3S,5S)-3-(Benzoyloxy)-5-cyanotetrahydrofuran-2-yl)methyl benzoate	Benzoyloxy, cyano, benzoate ester	(2R,3S,5S)	Pharmaceutical intermediates (nucleoside analogs)
(S)-1-((R)-3,4-Bis(benzyloxy)-5-oxo-2,5-dihydrofuran-2-yl)ethane-1,2-diyl bis(3-(phenylthio)propanoate) (12)	Benzyloxy, phenylthio propanoate	(S,R)-configuration	Thioester prodrug candidates

Key Observations :

Substituent Effects :

• The benzoyloxy group in the target compound enhances electrophilicity at the ketone position, similar to benzyloxy groups in compounds 5d and 7b . However, benzoyloxy’s electron-withdrawing nature may increase reactivity in nucleophilic additions compared to benzyloxy’s steric bulk .
• The methoxy group in the target compound likely improves solubility in polar solvents, analogous to methoxybenzyl-substituted 7b .

Stereochemical Influence: The (3S,5S) configuration in the target compound contrasts with the (S,R) configurations in 7b and 12, which exhibit distinct regioselectivity in reactions. For example, (S,R)-configured furanones in 7b show higher stability during oleate esterification .

Physicochemical and Reactivity Comparisons

Table 2: Comparative Physicochemical Data

Property	Target Compound (3S,5S)	Compound 5d	Compound 7b	((2R,3S,5S)-Analog
Molecular Weight	~290 g/mol (estimated)	634.84 g/mol	943.24 g/mol	437.46 g/mol
Polar Groups	Benzoyloxy, methoxy	Benzyloxy, hydroxyl	Methoxybenzyl, oleate	Benzoyloxy, cyano
Solubility	Moderate in DCM/THF	Low in water	Low in polar solvents	High in DMSO
Key Reactivity	Ketone reduction	Ester hydrolysis	Oleate transesterification	Nucleophilic cyano substitution

Reactivity Notes :

• The target compound’s ketone group is susceptible to reduction or nucleophilic attack, akin to the 5-oxo group in 5d and 7b , which undergoes hydrolysis or transesterification under acidic conditions .
• The benzoyloxy group may undergo deprotection under basic conditions, similar to benzyloxy groups in 5d , albeit with different kinetics due to electronic effects .